Cas no 2680861-20-3 (benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate)

• Product Name: benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate
• CAS No: 2680861-20-3
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 5635914
• PubChem ID: 165930905
• Update Time: 2025-10-31

benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680861-20-3
• EN300-28288575
• benzyl N-[2-chloro-5-(hydroxymethyl)phenyl]carbamate
• benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate

• Inchi： 1S/C15H14ClNO3/c16-13-7-6-12(9-18)8-14(13)17-15(19)20-10-11-4-2-1-3-5-11/h1-8,18H,9-10H2,(H,17,19)
• InChI Key： AEYISBXPKPOCMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.0662210g/mol
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate

Benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate (CAS No: 2680861-20-3)

Benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate is a highly specialized organic compound with the CAS registry number 2680861-20-3. This compound is a derivative of phenylcarbamate, featuring a benzyl group and a substituted phenyl ring with chlorine and hydroxymethyl substituents. Its unique structure makes it a valuable compound in various fields, including pharmaceuticals, agrochemicals, and advanced materials research.

The molecular structure of benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate consists of a benzene ring substituted with chlorine at the 2-position and a hydroxymethyl group at the 5-position. The phenylcarbamate group is attached to a benzyl moiety, creating a versatile platform for chemical modifications and applications. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate. Researchers have optimized reaction conditions to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, ensuring its reliability in diverse chemical processes.

In terms of applications, benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate has shown promise in the pharmaceutical industry as a precursor for developing bioactive agents targeting specific therapeutic areas such as oncology and infectious diseases. Its ability to undergo further functionalization allows for the creation of molecules with enhanced pharmacokinetic properties, making it an attractive candidate for drug development pipelines.

Additionally, this compound has been explored in agrochemical research for its potential as a plant growth regulator or pest control agent. Studies conducted in controlled environments have demonstrated its ability to influence plant metabolism and pest behavior, suggesting its utility in sustainable agricultural practices.

The environmental impact of benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate has also been a focus of recent research efforts. Scientists have investigated its biodegradation pathways under various environmental conditions, aiming to ensure that its use does not pose significant risks to ecosystems or human health.

In conclusion, benzyl N-2-chloro-5-(hydroxymethyl)phenylcarbamate (CAS No: 2680861-20-3) is a versatile compound with immense potential across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methods and application research, positions it as a key player in the development of innovative solutions for healthcare and agriculture.